Cas no 73899-78-2 (4H-Cyclopent[f]oxacyclotridecin-4-one,1,6,7,8,9,11a,12,13,14,14a-decahydro-1-hydroxy-6-methyl-,(1R,2E,6S,10E,11aS,14aR)-)

• Product Name: 4H-Cyclopent[f]oxacyclotridecin-4-one,1,6,7,8,9,11a,12,13,14,14a-decahydro-1-hydroxy-6-methyl-,(1R,2E,6S,10E,11aS,14aR)-
• CAS No: 73899-78-2
• MF: C₁₆H₂₄O₃
• MW: 264.359965324402
• CID: 569537
• PubChem ID: 6439287
• Update Time: 2025-04-19

4H-Cyclopent[f]oxacyclotridecin-4-one,1,6,7,8,9,11a,12,13,14,14a-decahydro-1-hydroxy-6-methyl-,(1R,2E,6S,10E,11aS,14aR)- Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopent[f]oxacyclotridecin-4-one,1,6,7,8,9,11a,12,13,14,14a-decahydro-1-hydroxy-6-methyl-,(1R,2E,6S,10E,11aS,14aR)-
• (1S,2Z,7S,10Z,12R,13R)-12-hydroxy-7-methyl-8-oxabicyclo[11.3.0]hexadeca-2,10-dien-9-one
• BREFELDIN C
• 4H-Cyclopent(f)oxacyclotridecin-4-one,1,6,7,8,9,11a,12,13,14,14a-decahydro-1-hydroxy-6-methyl-,(1R-(1R*,2E,6S*,10E,11aS*,14aR*))
• 4H-Cyclopent(f)oxacyclotridecin-4-one, 1,6,7,8,9,11a,12,13,14,14a-decahydro-1-hydroxy-6-methyl-, (1R-(1R*,2E,6S*,10E,11aS*,14aR*))-
• (1R,2R,3Z,7S,11Z,13S)-2-hydroxy-7-methyl-6-oxabicyclo[11.3.0]hexadeca-3,11-dien-5-one
• 73899-78-2

• Inchi： 1S/C16H24O3/c1-12-6-3-2-4-7-13-8-5-9-14(13)15(17)10-11-16(18)19-12/h4,7,10-15,17H,2-3,5-6,8-9H2,1H3/b7-4-,11-10-/t12-,13+,14+,15+/m0/s1
• InChI Key： DDFOHHVPBOQQDW-QHGHZAPRSA-N
• SMILES： O[C@@H]1C=CC(=O)O[C@@H](C)CCCC=C[C@@H]2CCC[C@H]21 |c:2,12|

Computed Properties

• Exact Mass: 264.17300
• Monoisotopic Mass: 264.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.032
• Boiling Point: 445.4°C at 760 mmHg
• Flash Point: 185.9°C
• Refractive Index: 1.493
• PSA: 46.53000
• LogP: 2.99160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues